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Compound of Interest

Compound Name: Floxacrine

Cat. No.: B1672850 Get Quote

Disclaimer: As of late 2025, detailed experimental spectroscopic data for Floxacrine is not

readily available in the public scientific literature. This guide provides the confirmed chemical

structure of Floxacrine and outlines the standard methodologies and expected spectroscopic

characteristics based on its structure and the analysis of related acridinedione compounds. The

quantitative data presented herein is predictive and intended for illustrative purposes.

Introduction to Floxacrine
Floxacrine is a chemical compound with the molecular formula C₂₀H₁₃ClF₃NO₃.[1] Its

systematic IUPAC name is 7-chloro-10-hydroxy-3-[4-(trifluoromethyl)phenyl]-3,4-dihydro-2H-

acridine-1,9-dione.[1] The structure of Floxacrine is characterized by a tricyclic acridinedione

core, substituted with a chloro group, a hydroxy group, and a trifluoromethylphenyl group. This

complex structure with multiple functional groups gives rise to distinct spectroscopic signatures

that are crucial for its identification and characterization.

This technical guide details the standard spectroscopic protocols for the analysis of

Floxacrine, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry

(MS), Infrared (IR) spectroscopy, and Ultraviolet-Visible (UV-Vis) spectroscopy.

Chemical Structure of Floxacrine
The chemical structure of Floxacrine is fundamental to interpreting its spectroscopic data.
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Sample Preparation

Spectroscopic Techniques

Data Interpretation

Final Characterization

Pure Floxacrine Sample

Dissolve in appropriate
deuterated solvent (e.g., DMSO-d6)

for NMR

Prepare solid (KBr pellet)
or solution for IR/UV-Vis

Mass Spectrometry
(EI, ESI)

NMR Spectroscopy
(¹H, ¹³C, ¹⁹F)

Infrared (IR)
Spectroscopy

UV-Visible
Spectroscopy

Correlate NMR shifts
to molecular structure

Determine molecular weight
and fragmentation pattern

Identify functional
groups

Analyze electronic
transitions

Combine all data for
unambiguous structure

elucidation and confirmation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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